Cas no 2227779-33-9 (rac-tert-butyl (3R,4S)-3-hydroxy-4-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4S)-3-hydroxy-4-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate
• CAS No: 2227779-33-9
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 5788820
• PubChem ID: 165592317
• Update Time: 2025-06-07

rac-tert-butyl (3R,4S)-3-hydroxy-4-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2227779-33-9
• EN300-1624099
• rac-tert-butyl (3R,4S)-3-hydroxy-4-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate

• Inchi： 1S/C14H21NO4/c1-9-5-10(8-18-9)11-6-15(7-12(11)16)13(17)19-14(2,3)4/h5,8,11-12,16H,6-7H2,1-4H3/t11-,12+/m0/s1
• InChI Key： VRRNEBFSPZFQDX-NWDGAFQWSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1C1=COC(C)=C1

Computed Properties

• Exact Mass: 267.14705815g/mol
• Monoisotopic Mass: 267.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.9Ų

Additional information on rac-tert-butyl (3R,4S)-3-hydroxy-4-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate

Rac-tert-butyl (3R,4S)-3-hydroxy-4-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate: A Comprehensive Overview

Rac-tert-butyl (3R,4S)-3-hydroxy-4-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate (CAS No. 2227779-33-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyrrolidine ring, a hydroxyl group, and a 5-methylfuran moiety. These structural elements contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The chiral nature of rac-tert-butyl (3R,4S)-3-hydroxy-4-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate is particularly noteworthy. Chirality plays a crucial role in the biological activity and pharmacological properties of many compounds. The presence of chiral centers can lead to enantiomers with distinct biological effects, making the synthesis and separation of enantiomers an essential aspect of drug development. Recent studies have highlighted the importance of enantiopure compounds in optimizing therapeutic outcomes and minimizing side effects.

In terms of its chemical structure, rac-tert-butyl (3R,4S)-3-hydroxy-4-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate consists of a pyrrolidine ring substituted with a hydroxyl group at the C3 position and a 5-methylfuran moiety at the C4 position. The tert-butyl group attached to the carboxylic acid function provides additional stability and solubility characteristics. The combination of these functional groups imparts unique physical and chemical properties to the compound, making it suitable for various applications in medicinal chemistry.

The synthesis of rac-tert-butyl (3R,4S)-3-hydroxy-4-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate has been extensively studied. One common approach involves the use of chiral auxiliaries or catalysts to control the stereochemistry during the synthesis process. For example, asymmetric hydrogenation reactions have been employed to introduce chirality selectively at specific positions. These methods not only enhance the efficiency of the synthesis but also ensure high enantiomeric purity, which is essential for pharmaceutical applications.

The pharmacological properties of rac-tert-butyl (3R,4S)-3-hydroxy-4-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate have been investigated in various preclinical studies. Research has shown that this compound exhibits potent activity against certain biological targets, such as G protein-coupled receptors (GPCRs) and ion channels. These targets are involved in a wide range of physiological processes, including neurotransmission, cell signaling, and ion homeostasis. The ability to modulate these targets makes rac-tert-butyl (3R,4S)-3-hydroxy-4-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate a promising candidate for the development of novel therapeutics.

In addition to its potential therapeutic applications, rac-tert-butyl (3R,4S)-3-hydroxy-4-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate has also been studied for its biological activity in different disease models. For instance, it has shown promise in modulating inflammatory responses and reducing oxidative stress. These effects are attributed to its ability to interact with specific cellular pathways involved in inflammation and oxidative damage. Further research is needed to fully elucidate the mechanisms underlying these activities and to explore their clinical implications.

The safety profile of rac-tert-butyl (3R,4S)-3-hydroxy-4-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety evaluations are necessary to ensure its safe use in humans. Ongoing research aims to address these safety concerns and to optimize the compound's pharmacokinetic properties for improved therapeutic outcomes.

The future prospects for rac-tert-butyl (3R,4S)-3-hydroxy-4-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate are promising. Advances in synthetic methodologies and analytical techniques have facilitated its production on a larger scale, making it more accessible for further research and development. Additionally, ongoing clinical trials are expected to provide valuable insights into its efficacy and safety in human subjects. These efforts are crucial for translating the preclinical findings into clinical applications and ultimately bringing this compound closer to market approval.

In conclusion, rac-tert-butyl (3R,4S)-3-hydroxy-4-(5-methylfuran-3-y l)pyrrolidine -1 -carboxy late (CAS No. 2227779 - 0 - 9 ) represents an exciting area of research in medicinal chemistry and pharmaceutical science . Its unique chemical structure , chiral nature , and potential therapeutic applications make it a valuable candidate for further investigation . As research continues , it is likely that this compound will play an increasingly important role in the development of novel therapeutics for various diseases .